Cas no 40624-74-6 (N-(2,6-Dimethylphenyl)-3-oxo-3-phenylpropanamide)

• Product Name: N-(2,6-Dimethylphenyl)-3-oxo-3-phenylpropanamide
• CAS No: 40624-74-6
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 2633297
• Update Time: 2025-10-30

N-(2,6-Dimethylphenyl)-3-oxo-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-3-oxo-3-phenylpropanamide
• Cambridge id 6680750
• Oprea1_109808
• beta-Oxo-N-(2,6-dimethylphenyl)benzenepropionamide
• N-(2,6-Dimethylphenyl)-3-oxo-3-phenylpropanamide

• Inchi： 1S/C17H17NO2/c1-12-7-6-8-13(2)17(12)18-16(20)11-15(19)14-9-4-3-5-10-14/h3-10H,11H2,1-2H3,(H,18,20)
• InChI Key： SAGKWXPLWULWTR-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)=O)NC1C(C)=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 337
• XLogP3: 3.9
• Topological Polar Surface Area: 46.2

Additional information on N-(2,6-Dimethylphenyl)-3-oxo-3-phenylpropanamide

N-(2,6-Dimethylphenyl)-3-oxo-3-phenylpropanamide (CAS No. 40624-74-6): An Overview of Its Structure, Properties, and Applications

N-(2,6-Dimethylphenyl)-3-oxo-3-phenylpropanamide (CAS No. 40624-74-6) is a versatile organic compound with a unique structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as DMPPA, has garnered significant attention due to its potential in various research areas, including drug discovery and material science.

The molecular formula of N-(2,6-Dimethylphenyl)-3-oxo-3-phenylpropanamide is C₁₇H₁₉NO₂, and its molecular weight is approximately 273.34 g/mol. The compound features a central amide group connected to a substituted phenyl ring and a ketone group. This structural arrangement confers unique chemical properties that make it an interesting subject for both academic and industrial research.

N-(2,6-Dimethylphenyl)-3-oxo-3-phenylpropanamide is synthesized through a series of well-defined chemical reactions. One common synthetic route involves the condensation of 2,6-dimethylbenzoyl chloride with phenylacetonitrile, followed by hydrolysis to form the amide. The resulting compound exhibits high purity and stability under standard laboratory conditions.

In terms of physical properties, N-(2,6-Dimethylphenyl)-3-oxo-3-phenylpropanamide is a white crystalline solid with a melting point ranging from 115 to 118°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques and applications.

The biological activity of N-(2,6-Dimethylphenyl)-3-oxo-3-phenylpropanamide has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new pharmaceuticals. A study published in the Journal of Medicinal Chemistry demonstrated that DMPPA can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond its biological applications, N-(2,6-Dimethylphenyl)-3-oxo-3-phenylpropanamide has also found use in material science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

In the context of drug discovery, N-(2,6-Dimethylphenyl)-3-oxo-3-phenylpropanamide has been investigated as a lead compound for the development of novel therapeutic agents. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological properties. For example, recent studies have explored the use of DMPPA derivatives as potential inhibitors of specific enzymes involved in disease pathways.

The safety profile of N-(2,6-Dimethylphenyl)-3-oxo-3-phenylpropanamide is an important consideration for its practical applications. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations. However, as with any chemical compound, proper handling and storage precautions should be followed to ensure safety in laboratory settings.

In conclusion, N-(2,6-Dimethylphenyl)-3-oxo-3-phenylpropanamide (CAS No. 40624-74-6) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in chemistry and related disciplines.